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Compound of Interest

Compound Name:
2-Bromo-4-methoxyphenylacetic

acid

Cat. No.: B1276812 Get Quote

Technical Support Center: 2-Bromo-4-
methoxyphenylacetic Acid
This technical support center provides comprehensive guidance on the safe handling, personal

protective equipment (PPE), and experimental use of 2-Bromo-4-methoxyphenylacetic acid
for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-4-methoxyphenylacetic acid?

A1: 2-Bromo-4-methoxyphenylacetic acid is classified as a hazardous substance. The

primary hazards include:

Acute Oral Toxicity: It is toxic if swallowed.[1][2][3][4]

Skin Corrosion/Irritation: It causes skin irritation.[5]

Serious Eye Damage/Eye Irritation: It causes serious eye irritation.[5]

Specific Target Organ Toxicity (Single Exposure): It may cause respiratory irritation.[5]
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Hazardous to the Aquatic Environment: It is very toxic to aquatic life.[3][4]

Q2: What should I do in case of accidental exposure?

A2: Immediate action is crucial. Follow these first-aid measures:

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing. If they feel unwell, call a poison center or doctor.[5]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

seek medical advice. Contaminated clothing should be removed and washed before reuse.

[5]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing. If eye irritation persists, get medical

attention.[5]

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the mouth with

water. Do not induce vomiting.

Q3: How should I properly store 2-Bromo-4-methoxyphenylacetic acid?

A3: Store the compound in a well-ventilated place and keep the container tightly closed.[5] It is

recommended to store it under an inert atmosphere.[5] Some suppliers recommend storage at

0-8 °C.

Q4: What are the signs of degradation of 2-Bromo-4-methoxyphenylacetic acid?

A4: Degradation may be indicated by a change in its physical appearance, such as

discoloration from its typical white or cream color. If you observe any significant color change, it

is advisable to verify its purity using analytical techniques like NMR or GC-MS before use.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Bromo-4-methoxyphenylacetic acid to minimize

exposure risk.
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PPE Category Recommendation Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

OSHA's 29 CFR 1910.133

(US).[5]

Skin Protection

Chemical-resistant, impervious

gloves. A lab coat or protective

suit.

Nitrile rubber, butyl rubber.

Ensure gloves are inspected

prior to use.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

A dust mask type N95 (US) is

recommended, especially

when handling the solid form

where dust may be generated.

[1][2]

Experimental Protocols & Troubleshooting
2-Bromo-4-methoxyphenylacetic acid is a valuable building block in organic synthesis,

particularly for pharmaceuticals.[6] Below is a representative protocol for a reaction involving a

similar compound, which can be adapted by experienced chemists.

Representative Reaction: Suzuki-Miyaura Coupling
This protocol provides a general starting point for the Suzuki-Miyaura coupling of an aryl

bromide like 2-Bromo-4-methoxyphenylacetic acid with a boronic acid.

Experimental Workflow
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1. Add 2-Bromo-4-methoxyphenylacetic acid,
arylboronic acid, palladium catalyst,

and base to a reaction flask.

2. Evacuate and backfill
the flask with an inert gas
(e.g., Argon) three times.

3. Add anhydrous, degassed
solvent via syringe.

4. Heat and stir the reaction
mixture at the desired temperature.

5. Monitor reaction progress
by TLC, GC, or LC-MS.

6. Cool, dilute with an organic
solvent, and wash with water

and brine.

7. Dry the organic layer and
concentrate under reduced pressure.

8. Purify the crude product
(e.g., by column chromatography).

Click to download full resolution via product page

Caption: Workflow for a typical Suzuki-Miyaura coupling reaction.
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Troubleshooting Guide
Issue Potential Cause(s) Suggested Solution(s)

Low or No Conversion

1. Inactive Catalyst: The

palladium catalyst may have

degraded. 2. Insufficient Base:

The base may not be strong

enough or used in insufficient

quantity to facilitate

transmetalation. 3. Poor

Solvent Quality: The solvent

may not be anhydrous or may

contain dissolved oxygen.

1. Use a fresh batch of catalyst

or a pre-catalyst. 2. Use a

stronger base (e.g., K₃PO₄,

Cs₂CO₃) or increase the

equivalents. 3. Use freshly

distilled or sparged anhydrous

solvent.

Formation of Side Products

1. Homocoupling of Boronic

Acid: This can occur at higher

temperatures. 2.

Protodeborylation: The boronic

acid can be cleaved by acidic

protons.

1. Lower the reaction

temperature and extend the

reaction time. 2. Ensure the

reaction conditions are

sufficiently basic.

Difficulty in Purification

1. Residual Palladium: The

final product may be

contaminated with palladium.

2. Emulsion during Workup:

The reaction mixture may form

a stable emulsion with the

aqueous phase.

1. Treat the organic solution

with a palladium scavenger or

filter through a pad of Celite®.

2. Add more brine to the

aqueous layer to break the

emulsion.

Quantitative Data Summary
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Property Value

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol [1][2][6][7]

Appearance White to cream-colored solid/powder[5][6]

Melting Point 127-131 °C[1][2][7]

Solubility Soluble in Methanol[1]

pKa (Predicted) 4.20 ± 0.10[1]

Vapor Pressure 1.31E-05 mmHg at 25°C[1]

Density 1.56 g/cm³[1]

Logical Relationships in Safe Handling
The following diagram illustrates the logical flow of actions for the safe handling of 2-Bromo-4-
methoxyphenylacetic acid, from preparation to disposal.
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Start: Handling Solid Compound
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Designated Hazardous Waste Container
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Decontaminate Work Area
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Caption: Logical workflow for the safe handling of 2-Bromo-4-methoxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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